Cas no 21064-34-6 (8-bromo-11H-benzo[a]carbazole)

• Product Name: 8-bromo-11H-benzo[a]carbazole
• CAS No: 21064-34-6
• MF: C₁₆H₁₀BrN
• MW: 296.161303043365
• CID: 2118933
• PubChem ID: 58410572
• Update Time: 2025-04-21

8-bromo-11H-benzo[a]carbazole Chemical and Physical Properties

Names and Identifiers

• 8-bromo-11H-benzo[a]carbazole
• CS-16752
• SB66808
• D76319
• AKOS030627131
• A]carbazole
• A847650
• 21064-34-6
• DA-35506
• 8-bromo-11H-benzo[
• SCHEMBL12249831
• MFCD27644691
• CS-0102885
• 8-bromo-11H-benzo[alpha]carbazole
• WAA06434

• Inchi： 1S/C16H10BrN/c17-11-6-8-15-14(9-11)13-7-5-10-3-1-2-4-12(10)16(13)18-15/h1-9,18H
• InChI Key： AYMAGCMWTQFBEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=CC3C=CC=CC=3C=1N2

Computed Properties

• Exact Mass: 294.99966g/mol
• Monoisotopic Mass: 294.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.589±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),